3'-Amino-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid

• IUPAC Name: 3-(3-amino-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H13NO3/c1-18-13-11(6-3-7-12(13)15)9-4-2-5-10(8-9)14(16)17/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: XTGXSESGSWUDQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1N)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

3'-Amino-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-bromo-2-methoxyaniline (3 g), 3-carboxyphenylboronic acid (2.94 g), bis(triphenylphosphine)palladium(II)chloride [PdCl2(PPh3)2] (0.30 g) and potassium carbonate (5.2 g) in ethanol (100 mL) and water (20 mL) was heated to about reflux temperature and stirred for about 28 hours. The hot mixture was filtered to remove the catalyst. The clear filtrate was concentrated under vacuum. To the residue, water (50 mL) and methanol (50 mL) was added, acidified to pH 3-5 using hydrochloric acid and stirred for about 30 minutes at about room temperature. The slurry was filtered, washed with n-hexane (50 mL) and dried in an oven at about 55° C. to about 60° C. for about 12 hours. Yield: 1.8 g

Synthesis routes and methods II

Procedure details

2′-Methoxy-3′-nitro-biphenyl-3-carboxylic acid 1d (0.48 g, 1.74 mmol) was dissolved in 60 mL of ethanol followed by addition of 0.5 g of palladium on carbon (10%) and ammonium formate (1.1 g, 17.4 mmol). The reaction mixture was heated to reflux at 80° C. for 20 minutes. The mixture was filtered and the filtrate was concentrated under reduced pressure and dried to obtain the title compound 2′-methoxy-3′-amino-biphenyl-3-carboxylic acid 1e (0.42 g, yield 93.3%) as a white solid.